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Compound of Interest

Compound Name: 2-Propanone, 1-(2-naphthalenyl)-

Cat. No.: B3049690

Essential Safety and Handling Guide for 2-
Propanone, 1-(2-naphthalenyl)-

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Propanone, 1-(2-naphthalenyl)-, also known as 2-
acetonaphthone. The information is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 2-
Propanone, 1-(2-naphthalenyl)-.
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Property Value Source
Chemical Formula C12H100 [1112]
Molecular Weight 170.21 g/mol [1][3]

White to pale yellow crystalline

Appearance ]
solid/powder.[3][4]
Melting Point 52-56 °C (127.4-132.8 °F) [1][2]
Boiling Point 300-301 °C (572-573.8 °F) [1][2]
Flash Point 168 °C (334.4 °F) [1112]
Sparingly soluble in water;
N soluble in organic solvents like
Solubility )
ethanol and dichloromethane.
[31[4]
Oral LD50 (Mouse) 599 mg/kg [4]
Occupational Exposure Limits
(OSHA PEL, NIOSH REL, Not established. [21[41[5]

ACGIH TLV)

Hazard Identification and Personal Protective
Equipment (PPE)

2-Propanone, 1-(2-naphthalenyl)- is harmful if swallowed, causes skin and eye irritation, and
may cause respiratory tract irritation.[4] It is also toxic to aquatic life with long-lasting effects.[2]
Adherence to the following PPE guidelines is mandatory.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4][5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[1][4]
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» Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid
inhalation of dust or vapors.[4] If ventilation is inadequate, a NIOSH/MSHA-approved
respirator for particles may be necessary.[1][5]

Experimental Protocol: Safe Handling and
Operational Plan

This protocol outlines the step-by-step procedure for the safe handling of 2-Propanone, 1-(2-
naphthalenyl)- in a laboratory setting.

1. Preparation and Precautionary Measures:

» Risk Assessment: Before beginning work, conduct a thorough risk assessment for the
planned experiment.

o Fume Hood: Ensure a certified chemical fume hood is operational and available. All handling
of the solid and its solutions should occur within the fume hood.[4]

» PPE Inspection: Inspect all PPE for integrity before use. Do not use damaged gloves or
other compromised equipment.

o Emergency Equipment: Confirm the location and functionality of the nearest safety shower
and eyewash station.[4]

o Spill Kit: Have a chemical spill kit readily accessible.

2. Handling and Use:

e Weighing: Weigh the solid compound within the fume hood. To prevent inhalation of dust,
avoid generating airborne patrticles.

o Dissolving: If preparing a solution, add the solid slowly to the solvent to avoid splashing. The
compound is soluble in organic solvents like ethanol and dichloromethane.[4]

o Reaction Setup: Keep all containers tightly closed when not in use.[4] If heating is required,
use appropriate heating mantles and condensers to prevent vapor release.

e Monitoring: Continuously monitor the experiment for any signs of unexpected reactions.

3. Post-Experiment and Cleanup:

» Decontamination: Thoroughly decontaminate all glassware and equipment that came into
contact with the chemical.

o Work Area Cleaning: Clean the work area within the fume hood with an appropriate solvent
and then soap and water.
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» Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[4]

Disposal Plan

Proper disposal of 2-Propanone, 1-(2-naphthalenyl)- and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Chemical Waste: Unused or waste 2-Propanone, 1-(2-naphthalenyl)- must be
collected in a designated, labeled hazardous waste container.

e Liquid Chemical Waste: Solutions containing this chemical should be collected in a separate,
labeled hazardous liquid waste container. Do not pour down the drain.[4]

o Contaminated Materials: All disposable items that have come into contact with the chemical
(e.q., gloves, weighing paper, paper towels from cleanup) must be disposed of as solid
hazardous waste.

2. Container Management:

o Use only approved, chemically resistant containers for waste collection.

o Keep waste containers securely closed except when adding waste.

» Label containers clearly with "Hazardous Waste" and the full chemical name: "2-Propanone,
1-(2-naphthalenyl)-".

3. Disposal Procedure:

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
» Arrange for pickup of the hazardous waste by the institution's environmental health and
safety (EHS) department or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 2-Propanone, 1-(2-
naphthalenyl)-.
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Caption: Workflow for Safe Handling of 2-Propanone, 1-(2-naphthalenyl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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